Cas no 1780756-20-8 (2-amino-1-(2-bromo-3-fluorophenyl)propan-1-one)

• Product Name: 2-amino-1-(2-bromo-3-fluorophenyl)propan-1-one
• CAS No: 1780756-20-8
• MF: C₉H₉BrFNO
• MW: 246.076265096664
• CID: 6316305
• PubChem ID: 84705503
• Update Time: 2025-05-24

2-amino-1-(2-bromo-3-fluorophenyl)propan-1-one Chemical and Physical Properties

Names and Identifiers

• 2-amino-1-(2-bromo-3-fluorophenyl)propan-1-one
• 1780756-20-8
• EN300-1909549

• Inchi： 1S/C9H9BrFNO/c1-5(12)9(13)6-3-2-4-7(11)8(6)10/h2-5H,12H2,1H3
• InChI Key： BJMRVHVOZMEIGB-UHFFFAOYSA-N
• SMILES： BrC1C(=CC=CC=1C(C(C)N)=O)F

Computed Properties

• Exact Mass: 244.98515g/mol
• Monoisotopic Mass: 244.98515g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 13
• Rotatable Bond Count: 2
• Complexity: 200
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.9
• Topological Polar Surface Area: 43.1Ų

Additional information on 2-amino-1-(2-bromo-3-fluorophenyl)propan-1-one

Comprehensive Overview of 2-amino-1-(2-bromo-3-fluorophenyl)propan-1-one (CAS No. 1780756-20-8)

The compound 2-amino-1-(2-bromo-3-fluorophenyl)propan-1-one, identified by its CAS number 1780756-20-8, is a specialized organic molecule that has garnered significant attention in pharmaceutical and chemical research. This compound features a unique structural framework, combining an amino group with a bromo-fluorophenyl moiety, which makes it a valuable intermediate in synthetic chemistry. Researchers are particularly interested in its potential applications in drug discovery and material science, given its versatile reactivity and functional groups.

One of the key reasons for the growing interest in 2-amino-1-(2-bromo-3-fluorophenyl)propan-1-one is its role in the development of novel therapeutic agents. The presence of both bromine and fluorine atoms in its structure enhances its binding affinity to biological targets, making it a promising candidate for medicinal chemistry. Recent studies have explored its use in designing inhibitors for enzymes involved in metabolic disorders, aligning with the current trend of targeting precision medicine. This aligns with the increasing demand for small molecule drugs and targeted therapies in the pharmaceutical industry.

From a synthetic perspective, CAS No. 1780756-20-8 is often utilized as a building block in multi-step organic reactions. Its propan-1-one backbone allows for further functionalization, enabling chemists to create diverse derivatives for high-throughput screening. This is particularly relevant in the context of combinatorial chemistry, where rapid synthesis of compound libraries is essential for drug discovery. The compound’s stability under various reaction conditions also makes it a preferred choice for researchers working on green chemistry initiatives, which emphasize sustainable and efficient synthetic methods.

In addition to its pharmaceutical applications, 2-amino-1-(2-bromo-3-fluorophenyl)propan-1-one has potential uses in material science. The incorporation of halogen atoms (bromine and fluorine) into organic frameworks can impart unique electronic properties, making it suitable for developing advanced materials such as organic semiconductors or liquid crystals. This ties into the broader industry focus on smart materials and nanotechnology, where researchers are constantly seeking new compounds with tailored properties.

The safety and handling of CAS No. 1780756-20-8 are also topics of interest for laboratory professionals. While the compound is not classified as hazardous under standard guidelines, proper storage and handling protocols are recommended to ensure its stability and longevity. This is in line with the increasing emphasis on laboratory safety and chemical management in academic and industrial settings. Researchers often search for detailed MSDS (Material Safety Data Sheets) and handling guidelines to ensure compliance with safety standards.

Another area where 2-amino-1-(2-bromo-3-fluorophenyl)propan-1-one is gaining traction is in academic research. Universities and research institutions are investigating its spectroscopic properties, such as NMR and mass spectrometry profiles, to better understand its behavior in various environments. This data is crucial for validating synthetic routes and ensuring the purity of the compound, which is a common concern for chemists working on quality control and analytical chemistry.

Looking ahead, the demand for CAS No. 1780756-20-8 is expected to rise as more applications are discovered. Its versatility and unique structural features position it as a valuable asset in both pharmaceutical and material science research. For those interested in sourcing this compound, it is essential to work with reputable suppliers who can provide high-purity samples and detailed technical specifications. This underscores the importance of supply chain transparency and quality assurance in the chemical industry.

In conclusion, 2-amino-1-(2-bromo-3-fluorophenyl)propan-1-one (CAS No. 1780756-20-8) represents a fascinating area of study with broad implications for science and technology. Its potential in drug development, material science, and synthetic chemistry makes it a compound worth watching in the coming years. As research continues to uncover new uses for this molecule, it is likely to become an even more integral part of innovative scientific endeavors.